Cas no 1185297-32-8 (N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride)

• Product Name: N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride
• CAS No: 1185297-32-8
• MF: C₁₀H₁₇Cl₂FN₂O
• MW: 271.159184217453
• CID: 1075703
• PubChem ID: 46735595
• Update Time: 2025-06-08

N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Amino-2-fluorophenoxy)ethyl]-N,N-dimethylamine dihydrochloride
• 4-[2-(dimethylamino)ethoxy]-3-fluoroaniline;dihydrochloride
• AKOS015844986
• 1185297-32-8
• 4-[2-(dimethylamino)ethoxy]-3-fluoroaniline dihydrochloride
• N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride

• MDL： MFCD11506379
• Inchi： 1S/C10H15FN2O.2ClH/c1-13(2)5-6-14-10-4-3-8(12)7-9(10)11;;/h3-4,7H,5-6,12H2,1-2H3;2*1H
• InChI Key： VQOVQDMQFMLGJD-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=C(C=CC=1OCCN(C)C)N

Computed Properties

• Exact Mass: 270.07
• Monoisotopic Mass: 270.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2

Additional information on N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride

Introduction to N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride (CAS No: 1185297-32-8)

N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride, a compound with the CAS number 1185297-32-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorine atom in the aromatic ring and the amine functional groups makes it a particularly intriguing molecule for further research and development.

The chemical structure of N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride consists of a phenyl ring substituted with an amino group at the 4-position and a fluorine atom at the 2-position. This arrangement, combined with the ethyl chain extending from the phenoxy group, creates a molecule with distinct electronic and steric properties. The dihydrochloride salt form enhances its solubility in water, making it more suitable for various biological assays and drug formulation studies.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The fluorine atom in N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride contributes to these properties, making it a valuable candidate for drug design. Researchers have been exploring its potential as an intermediate in synthesizing novel therapeutic agents that target specific biological pathways.

One of the most promising areas of research involving this compound is its application in oncology. Studies have shown that fluorinated aromatic amines can exhibit potent anti-cancer activity by interfering with key enzymatic processes involved in cell proliferation. The structural features of N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride make it a suitable candidate for developing small-molecule inhibitors that selectively inhibit cancer cell growth while minimizing side effects on healthy cells.

Additionally, this compound has shown potential in the treatment of neurological disorders. The ability of fluorinated compounds to cross the blood-brain barrier has opened new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride may modulate neurotransmitter activity, leading to improved cognitive function and symptom relief.

The synthesis of N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In conclusion, N-2-(4-Amino-2-fluorophenoxy)ethyl-N,N-dimethylamine Dihydrochloride (CAS No: 1185297-32-8) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation drugs that address some of the most challenging medical conditions.